N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea

• Molecular Formula: C18H15N5O2S2
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-(benzylcarbamoyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
• InChI: InChI=1S/C18H15N5O2S2/c24-15(20-16(25)19-10-12-6-2-1-3-7-12)11-26-17-21-22-18-23(17)13-8-4-5-9-14(13)27-18/h1-9H,10-11H2,(H2,19,20,24,25)
• InChI Key: SOCGVBOYPNVLNM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4S3

Description

N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea, also known as BTBU, is a novel compound that has shown potential in various scientific research applications. It is a sulfonamide-based compound that has been synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. In neurodegenerative diseases, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. In antimicrobial research, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to disrupt bacterial and fungal cell membranes.
Biochemical and Physiological Effects:
N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the protection of neurons from oxidative stress, and the disruption of bacterial and fungal cell membranes. N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has also been shown to have low toxicity and high selectivity towards cancer cells and microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea in lab experiments include its simple and efficient synthesis method, its low toxicity and high selectivity towards cancer cells and microorganisms, and its potential in various scientific research applications. The limitations of using N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea in lab experiments include the need for further research into its mechanism of action and the optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea. These include the optimization of its pharmacokinetic properties, the identification of its molecular targets, the development of more efficient synthesis methods, and the evaluation of its potential in other scientific research applications. Additionally, the combination of N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea with other compounds or therapies may enhance its efficacy and reduce its limitations.

Synthesis Methods

N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been synthesized using a one-pot reaction between 2-mercaptobenzothiazole and N-benzyl-N'-acetylurea in the presence of triethylamine and 1,2,4-triazole. The reaction proceeds via the formation of an intermediate, which then undergoes cyclization to form the final product. The synthesis method is simple, efficient, and yields a high purity product.

Scientific Research Applications

N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has shown potential in various scientific research applications, including cancer research, neurodegenerative disease research, and antimicrobial research. In cancer research, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neurodegenerative disease research, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to protect neurons from oxidative stress and prevent the formation of amyloid-beta plaques. In antimicrobial research, N-benzyl-N'-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]urea has been shown to have antibacterial and antifungal activity.